Cas no 1261602-38-3 (5-Fluoro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester)

• Product Name: 5-Fluoro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester
• CAS No: 1261602-38-3
• MF: C₁₆H₁₂F₄O₂
• MW: 312.258898735046
• CID: 4993015
• Update Time: 2025-08-05

5-Fluoro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester

• Inchi： 1S/C16H12F4O2/c1-2-22-15(21)13-8-7-12(17)9-14(13)10-3-5-11(6-4-10)16(18,19)20/h3-9H,2H2,1H3
• InChI Key： GQKCIEKHXYETTG-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OCC)=C(C=1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3

Additional information on 5-Fluoro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester

Professional Introduction to 5-Fluoro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester (CAS No. 1261602-38-3)

5-Fluoro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by its CAS number CAS No. 1261602-38-3, belongs to the biphenyl class of molecules, which are widely studied for their diverse biological activities. The presence of both fluoro and trifluoromethyl substituents in its structure imparts distinct electronic and steric characteristics, making it a valuable scaffold for the development of novel chemical entities.

The< strong>fluoro group at the 5-position and the trifluoromethyl group at the 4'-position of the biphenyl core significantly influence the compound's reactivity and interaction with biological targets. Fluoro substitution is known to enhance metabolic stability, lipophilicity, and binding affinity, while trifluoromethyl groups often improve pharmacokinetic profiles by increasing binding duration and reducing susceptibility to enzymatic degradation. These attributes make 5-Fluoro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focusing on biphenyl derivatives due to their broad spectrum of biological activities. Studies have demonstrated that biphenyl-based compounds exhibit potential in various therapeutic areas, including cancer, inflammation, and neurological disorders. The specific arrangement of substituents in 5-Fluoro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester may contribute to its unique pharmacological properties, making it an attractive molecule for medicinal chemists.

The< strong>ethyl ester functionality at the 2-carboxylic position introduces another layer of versatility to this compound. Ester groups are frequently used in drug design due to their ability to modulate solubility, bioavailability, and metabolic pathways. The presence of this ester moiety in 5-Fluoro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester suggests that it could be further modified or hydrolyzed to explore different pharmacological profiles. This adaptability makes it a versatile building block for synthetic chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of such compounds with biological targets more accurately. The< strong>biphenyl core of 5-Fluoro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester, with its fluoro and trifluoromethyl substituents, is predicted to interact favorably with certain enzymes and receptors involved in disease pathways. This has led to several computational studies aimed at identifying potential drug candidates derived from this scaffold.

In vitro studies have begun to uncover the pharmacological potential of< strong>5-Fluoro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester. Initial experiments suggest that this compound exhibits inhibitory activity against specific enzymes associated with cancer cell proliferation. The fluoro and trifluoromethyl groups are believed to play a crucial role in stabilizing the enzyme-substrate complex, thereby enhancing inhibitory effects. These findings align with broader trends in oncology research, where fluorinated biphenyl derivatives are being explored as novel anticancer agents.

The< strong>fluoro group's ability to participate in hydrogen bonding and its influence on electronic distribution make it an excellent candidate for modulating drug-receptor interactions. Similarly, the< strong>trifluoromethyl group's lipophilic nature contributes to improved membrane permeability, which is essential for drug absorption and distribution within the body. These properties collectively enhance the pharmacological efficacy of< strong>5-Fluoro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester.

The synthesis of< strong>CAS No. 1261602-38-3, or more accurately referred to as5-F luoro -4'-( tr iflu or ome t h y l )b ip hen y l -2 -car box y lic ac id e th yl e ster , involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine-containing groups often necessitates specialized techniques due to their reactivity and sensitivity. Advanced synthetic methodologies have been developed to ensure high yields and purity, which are critical for pharmaceutical applications.

The< strong>biphenyl core itself is a versatile platform for medicinal chemistry due to its rigidity and planarity, which allow for optimal interactions with biological targets. By modifying substituents at various positions on the biphenyl ring, chemists can fine-tune the pharmacological properties of these compounds. The specific combination of fluoro and trifluoromethyl groups in5-F lu oro -4'- ( tr if lu or om e t h y l )b ip hen y l -2 -car box y lic ac id e th yl e ster , along with other functional groups like esters, makes it a rich scaffold for further derivatization.

In conclusion,< strong>CAS No. 1261602 -38 -3 , known as5-F lu oro -4'- ( tr if lu or om e t h y l )b ip hen y l -2 -car box y lic ac id e th yl e ster , represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features, including fluoro and trifluoromethyl substituents, contribute to its versatility as a chemical scaffold for drug discovery efforts targeting various diseases.







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